Cas no 139726-88-8 (Pyrimidine, 4-chloro-5-(phenylmethoxy)-2-(trifluoromethyl)-)

Pyrimidine, 4-chloro-5-(phenylmethoxy)-2-(trifluoromethyl)- structure
139726-88-8 structure
Product Name:Pyrimidine, 4-chloro-5-(phenylmethoxy)-2-(trifluoromethyl)-
CAS No:139726-88-8
MF:C12H8ClF3N2O
MW:288.652932167053
CID:1279857
PubChem ID:19903228
Update Time:2025-04-20

Pyrimidine, 4-chloro-5-(phenylmethoxy)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-chloro-5-(phenylmethoxy)-2-(trifluoromethyl)-
    • SCHEMBL24975432
    • 5-(Benzyloxy)-4-chloro-2-(trifluoromethyl)pyrimidine
    • 139726-88-8
    • 5-Benzyloxy-4-chloro-2-(trifluoromethyl)pyrimidine
    • AKOS025214070
    • Inchi: 1S/C12H8ClF3N2O/c13-10-9(6-17-11(18-10)12(14,15)16)19-7-8-4-2-1-3-5-8/h1-6H,7H2
    • InChI Key: JPBRYWKCLDFZHB-UHFFFAOYSA-N
    • SMILES: ClC1C(=CN=C(C(F)(F)F)N=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 288.02784
  • Monoisotopic Mass: 288.0277251g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • PSA: 35.01
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